Cas no 81329-47-7 (9-(3-Fluorophenyl)-9H-carbazole)

• Product Name: 9-(3-Fluorophenyl)-9H-carbazole
• CAS No: 81329-47-7
• MF: C₁₈H₁₂FN
• MW: 261.2930
• MDL: MFCD30543717
• CID: 3030305
• PubChem ID: 73353764
• Update Time: 2025-05-22

9-(3-Fluorophenyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(3-Fluorophenyl)-9H-carbazole
• 9-(3-fluorophenyl)carbazole
• AK554424
• AKOS030530415
• C18H12FN
• CS-0062095
• DB-186683
• CHEMBL2425167
• SCHEMBL20239638
• DS-19621
• W17178
• 81329-47-7

• MDL： MFCD30543717
• Inchi： 1S/C18H12FN/c19-13-6-5-7-14(12-13)20-17-10-3-1-8-15(17)16-9-2-4-11-18(16)20/h1-12H
• InChI Key： YCPDJJWGODNLJK-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])N1C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 261.095377549g/mol
• Monoisotopic Mass: 261.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 5.1

9-(3-Fluorophenyl)-9H-carbazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 9-(3-Fluorophenyl)-9H-carbazole

9-(3-Fluorophenyl)-9H-carbazole: A Comprehensive Overview

The compound with CAS No 81329-47-7, commonly referred to as 9-(3-Fluorophenyl)-9H-carbazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and electronics. This compound belongs to the broader class of carbazole derivatives, which are known for their unique electronic properties and structural versatility. The presence of the fluorine atom at the 3-position of the phenyl ring introduces intriguing electronic effects that have been extensively studied in recent years.

Carbazoles are aromatic heterocyclic compounds characterized by a fused benzene ring and an imidazole ring. The substitution pattern of these compounds plays a crucial role in determining their physical and chemical properties. In the case of 9-(3-Fluorophenyl)-9H-carbazole, the fluorine atom at the 3-position of the phenyl group introduces a strong electron-withdrawing effect, which significantly alters the electronic structure of the molecule. This makes it highly suitable for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where precise control over electronic properties is essential.

Recent studies have explored the synthesis and characterization of 9-(3-Fluorophenyl)-9H-carbazole using advanced techniques such as X-ray crystallography, UV-vis spectroscopy, and cyclic voltammetry. These investigations have provided valuable insights into its molecular geometry, absorption properties, and electrochemical behavior. For instance, researchers have found that the fluorine substitution enhances the molecule's stability under thermal and photochemical conditions, making it a promising candidate for high-performance electronic materials.

The application of 9-(3-Fluorophenyl)-9H-carbazole in OLEDs has been a focal point of recent research. Its ability to act as an efficient host material for phosphorescent emitters has been demonstrated in several studies. The fluorine atom's electron-withdrawing effect not only improves the charge transport properties but also reduces the efficiency roll-off at high brightness levels, which is a critical issue in OLED technology. Furthermore, its compatibility with various dopants and its ability to form stable thin films make it an attractive choice for large-scale device fabrication.

In addition to its role in OLEDs, 9-(3-Fluorophenyl)-9H-carbazole has also been investigated for its potential in organic photovoltaics (OPVs). The compound's ability to absorb light across a broad spectrum, combined with its favorable energy levels, makes it a suitable candidate for use as an electron acceptor or donor material. Recent studies have explored its performance in bulk heterojunction solar cells, where it has shown promising power conversion efficiencies when paired with appropriate donor materials.

The synthesis of 9-(3-Fluorophenyl)-9H-carbazole typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution and coupling reactions using transition metal catalysts. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during the synthesis process.

From a structural perspective, carbazoles like 9-(3-Fluorophenyl)-9H-carbazole exhibit unique π-conjugation patterns that influence their optical and electronic properties. The presence of fluorine atoms introduces additional complexity to these systems by perturbing the π-system and altering charge distribution. These effects have been extensively studied using computational methods such as density functional theory (DFT), which provide detailed insights into molecular interactions at the quantum level.

The integration of 9-(3-Fluorophenyl)-9H-carbazole into advanced materials systems has opened up new possibilities for next-generation electronics. Its ability to self-assemble into ordered nanostructures has been leveraged in applications ranging from sensors to flexible electronics. Recent advancements in nanotechnology have further expanded its potential by enabling precise control over its incorporation into composite materials.

In conclusion, 9-(3-Fluorophenyl)-9H-carbazole represents a significant advancement in the field of organic electronics. Its unique combination of structural versatility and electronic functionality makes it a valuable tool for researchers and engineers alike. As ongoing studies continue to uncover new applications and optimize its performance, this compound is poised to play an increasingly important role in shaping the future of optoelectronic devices.